Cas no 878056-40-7 (N-(5-chloro-2-methoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878056-40-7
• MF: C₂₃H₂₄ClN₃O₅S
• MW: 489.97176361084
• CID: 5511026
• Update Time: 2025-06-30

N-(5-chloro-2-methoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(5-chloro-2-methoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H24ClN3O5S/c1-32-20-9-8-16(24)12-18(20)25-22(28)15-33(30,31)21-13-27(19-7-3-2-6-17(19)21)14-23(29)26-10-4-5-11-26/h2-3,6-9,12-13H,4-5,10-11,14-15H2,1H3,(H,25,28)
• InChI Key： ZUWOJDJKOFPYTB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-(5-Chloro-2-Methoxyphenyl)-2-{[1-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H-lndol-3-Yl]Sulfonyl}Acetamide: A Comprehensive Overview

N-(5-Chloro-2-Methoxyphenyl)-2-{[1-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H-lndol-3-Yl]Sulfonyl}Acetamide is a complex organic compound with the CAS registry number 878056407. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its intricate structure and potential bioactivity. The molecule incorporates several functional groups, including a sulfonyl group, an acetamide moiety, and a pyrrolidine ring, which contribute to its unique properties and reactivity.

The core structure of this compound is centered around an indole ring system, which is a bicyclic framework consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted at the 3-position with a sulfonyl group, which is connected to an acetamide chain. This chain terminates at the N-(5-chloro-2-methoxyphenyl) group, introducing additional electronic and steric effects into the molecule.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the sulfonyl group in this compound suggests potential applications as a sulfonamide drug scaffold, which is known for its ability to modulate enzyme activity and cellular signaling pathways. The pyrrolidine ring within the molecule adds further complexity, potentially enhancing the compound's ability to interact with biological targets through hydrogen bonding or hydrophobic interactions.

The synthesis of this compound likely involves a multi-step process, including nucleophilic aromatic substitution, amide bond formation, and possibly Suzuki coupling or other cross-coupling reactions to assemble the indole framework. The chloro and methoxy substituents on the phenyl ring may play roles in directing regioselectivity during these reactions or in stabilizing intermediates through electron-donating or withdrawing effects.

In terms of biological activity, compounds with similar structural features have been reported to exhibit anti-inflammatory, antifungal, or anticancer properties. For instance, sulfonylated indoles have been shown to inhibit tyrosine kinases, which are key players in various disease states such as cancer and inflammatory disorders. The acetamide group may also contribute to bioavailability by improving solubility or permeability across biological membranes.

From an environmental standpoint, understanding the fate and transport of such compounds is crucial for assessing their potential impact on ecosystems. Given its complex structure and functional groups, this compound may undergo various degradation pathways under different environmental conditions. However, further research is required to fully characterize its environmental behavior and toxicity profile.

In conclusion, N-(5-Chloro-2-Methoxyphenyl)-2-{[1-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H-lndol-3-Yl]Sulfonyl}Acetamide represents a promising lead compound for further exploration in drug discovery and materials science. Its unique combination of functional groups offers opportunities for diverse chemical reactivity and biological interactions, making it a valuable subject for ongoing research efforts.